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Compound of Interest

Compound Name: Okilactomycin

Cat. No.: B1677195 Get Quote

Application Note and Protocol

Audience: Researchers, scientists, and drug development professionals.

Introduction

Okilactomycin is a lactone-containing antibiotic isolated from Streptomyces species. It has

demonstrated cytotoxic effects against various cancer cell lines, making it a compound of

interest for cancer research and drug development.[1] This document provides a detailed

protocol for the preparation of Okilactomycin stock solutions for in vitro and in vivo

experiments.

Quantitative Data Summary
The following table summarizes the key quantitative data for Okilactomycin.
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Property Value Source

Molecular Formula C₂₄H₃₂O₆ [2]

Molecular Weight 416.51 g/mol [2]

Appearance Solid powder [2]

Purity >98% [2]

IC₅₀ (P388 murine leukemia) 0.09 µg/mL [1]

IC₅₀ (L1210 lymphoid

leukemia)
0.037 µg/mL [1]

Solubility Soluble in DMSO [2]

Storage (Solid)
-20°C for long term (months to

years)
[2]

Storage (Stock Solution) -20°C for long term (months) [2]

Experimental Protocol: Preparation of
Okilactomycin Stock Solution
This protocol describes the preparation of a 10 mM stock solution of Okilactomycin in

Dimethyl Sulfoxide (DMSO).

Materials:

Okilactomycin powder

Anhydrous Dimethyl Sulfoxide (DMSO), cell culture grade

Sterile microcentrifuge tubes or vials

Calibrated micropipettes and sterile tips

Vortex mixer

Analytical balance
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Procedure:

Determine the required mass of Okilactomycin:

Use the following formula to calculate the mass of Okilactomycin needed to prepare the

desired volume of a 10 mM stock solution: Mass (mg) = 10 mM * Molecular Weight

(416.51 g/mol ) * Volume (L)

For example, to prepare 1 mL (0.001 L) of a 10 mM stock solution: Mass (mg) = 10 *

416.51 * 0.001 = 4.1651 mg

Weigh the Okilactomycin powder:

Carefully weigh the calculated amount of Okilactomycin powder using an analytical

balance in a sterile environment.

Dissolve in DMSO:

Add the appropriate volume of anhydrous DMSO to the vial containing the weighed

Okilactomycin. For a 10 mM solution, the required volumes for specific masses are

provided in the table below.[2]

Vortex the solution until the Okilactomycin is completely dissolved. Gentle warming may

be applied if necessary, but avoid excessive heat.

Desired Stock
Concentration

Volume of DMSO
for 1 mg

Volume of DMSO
for 5 mg

Volume of DMSO
for 10 mg

1 mM 2.40 mL 12.00 mL 24.01 mL

5 mM 0.48 mL 2.40 mL 4.80 mL

10 mM 0.24 mL 1.20 mL 2.40 mL

50 mM 0.05 mL 0.24 mL 0.48 mL

Aliquot and Store:
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Dispense the stock solution into smaller, single-use aliquots in sterile microcentrifuge

tubes to avoid repeated freeze-thaw cycles.

Store the aliquots at -20°C for long-term storage.[2]

Note on Sterilization: For cell culture experiments, it is recommended to filter-sterilize the final

stock solution using a 0.22 µm syringe filter that is compatible with DMSO.

Visualizations
Experimental Workflow for Stock Solution Preparation
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Workflow for Okilactomycin Stock Solution Preparation

Preparation

Storage

1. Calculate required mass of Okilactomycin

2. Weigh Okilactomycin powder

3. Add appropriate volume of DMSO

4. Vortex until fully dissolved

5. Aliquot into sterile tubes

6. Store at -20°C

Click to download full resolution via product page

Caption: Workflow for preparing Okilactomycin stock solution.

Hypothetical Signaling Pathway for Okilactomycin-Induced Cytotoxicity

Disclaimer: The precise molecular mechanism of Okilactomycin has not been fully elucidated.

The following diagram represents a generalized pathway by which a cytotoxic compound may

induce apoptosis in cancer cells, which is a known effect of Okilactomycin.
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Hypothetical Pathway of Okilactomycin-Induced Apoptosis
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Caption: Hypothetical signaling pathway for Okilactomycin.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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